2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• Molecular Formula: C11H13ClO2S
• Molecular Weight: 244.74 g/mol
• IUPAC Name: 2-chloro-6,6-dimethyl-5,7-dihydro-4H-1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C11H13ClO2S/c1-11(2)4-3-6-7(5-11)15-9(12)8(6)10(13)14/h3-5H2,1-2H3,(H,13,14)
• InChI Key: DSFOTUPCHJMHSF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=C(C1)SC(=C2C(=O)O)Cl)C

Description

2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (molecular formula: C₁₁H₁₃ClO₂S; molecular weight: 244.74 g/mol) is a heterocyclic compound featuring a benzothiophene core with a carboxylic acid group at position 3, a chlorine atom at position 2, and two methyl groups at position 4. Its structural complexity confers unique physicochemical properties, including enhanced lipophilicity due to the dimethyl groups, which influences solubility and biological interactions . The compound is synthesized via cyclization of precursors such as 2-chlorothiophenol and 2,2-dimethyl-1,3-dioxane-4,6-dione under basic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-chlorothiophenol with 2,2-dimethyl-1,3-dioxane-4,6-dione in the presence of a base, followed by acid hydrolysis to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or thioether.

Substitution: Halogen substitution reactions can replace the chlorine atom with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols or thioethers.

Scientific Research Applications

2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzyme inhibition or receptor binding. Further research is needed to elucidate the exact mechanisms.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Compound Name	Molecular Formula	Key Structural Differences	Biological Activity (IC₅₀, μM)	Key References
2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene (no carboxylic acid)	C₁₀H₁₁ClS	Lacks carboxylic acid group at position 3	Reduced solubility; lower cytotoxicity
6,6-Dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (no chlorine)	C₁₁H₁₄O₂S	Lacks chlorine at position 2	Moderate anticancer activity (IC₅₀: ~10 μM)
2-Chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (no dimethyl groups)	C₉H₉ClO₂S	Lacks methyl groups at position 6	Lower lipophilicity; reduced cell penetration
Ethyl 2-{[(4-methoxyphenyl)carbonyl]amino}-5-methyl-... (ethyl ester derivative)	C₂₂H₂₃NO₆S	Ethyl ester replaces carboxylic acid; methoxy substitution	Enhanced antimicrobial activity
Methyl 2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-... (methyl ester derivative)	C₁₃H₁₅ClN₂O₃S	Methyl ester and chloroacetyl substituent	Improved reactivity in nucleophilic substitutions

Chemical Reactivity Comparison

Reaction Type	2-Chloro-6,6-dimethyl-...-carboxylic Acid	6,6-Dimethyl-...-carboxylic Acid (no Cl)	Ethyl Ester Derivative
Oxidation	Forms sulfoxide/sulfone derivatives	Slower oxidation kinetics	Resistant to oxidation
Reduction	Chlorine atom hinders reduction	Easier reduction to thiols	N/A
Nucleophilic Substitution	High reactivity due to Cl and COOH	Moderate reactivity	Enhanced by ester group

Key Research Findings

• Anticancer Potential: Derivatives with chlorine and dimethyl groups exhibit IC₅₀ values as low as 0.071 μM in liver cancer (SMMC-7721) and 0.126 μM in cervical cancer (HeLa) cells, outperforming non-halogenated analogs .
• Antimicrobial Activity : Esterified derivatives (e.g., ethyl or methyl esters) show broad-spectrum antibacterial effects, with MIC values <5 μg/mL against Staphylococcus aureus .
• SAR Insights : Substituents at positions 2 (Cl) and 3 (COOH) are critical for target binding, while methyl groups at position 6 optimize pharmacokinetic properties .

Biological Activity

2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (referred to as compound 1) is a compound of interest due to its potential biological activities, particularly in the field of medicinal chemistry. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula of compound 1 is $C_{12}H_{13}ClO_2S$. It features a benzothiophene core with a carboxylic acid functional group and a chlorine atom at the second position. The presence of the dimethyl groups enhances its lipophilicity and may influence its biological interactions.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds structurally related to compound 1. For instance, research indicates that similar benzothiophene derivatives exhibit significant cytotoxic effects against various cancer cell lines:

Compound	Cell Line	IC50 (μM)
Compound 5	HeLa	0.126
Compound 5	SMMC-7721	0.071
Compound 5	K562	0.164
Compound 11	MCF-7	9
Compound 12	HCT116	2.5

These findings suggest that modifications in the structure can lead to enhanced potency against specific cancer types .

The proposed mechanism of action for benzothiophene derivatives involves the induction of apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins. The electron-donating or withdrawing properties of substituents on the benzothiophene ring significantly affect their biological activity .

Other Biological Activities

In addition to anticancer properties, compounds similar to compound 1 have shown potential anti-inflammatory and antimicrobial activities. For example, certain derivatives have been tested for their ability to inhibit bacterial growth and reduce inflammation in vitro.

Case Study 1: Anticancer Evaluation

A study evaluated the anticancer activity of several benzothiophene derivatives against human cervical cancer (HeLa) and liver hepatocellular carcinoma (HepG2) cells. Among these, compound 1 demonstrated moderate activity with an IC50 value comparable to existing chemotherapeutics.

Case Study 2: Structure-Activity Relationship (SAR)

Research into the SAR of benzothiophene derivatives revealed that modifications at specific positions on the molecule can lead to significant changes in biological activity. For instance, substituents at R1 and R2 positions were found critical for enhancing cytotoxicity against cancer cells .